Cas no 1889617-58-6 (1-(3-bromophenyl)-2,2-dimethylcyclopropylmethanol)

1-(3-Bromophenyl)-2,2-dimethylcyclopropylmethanol is a brominated cyclopropane derivative featuring a hydroxyl functional group, making it a versatile intermediate in organic synthesis. Its unique structure, combining a substituted cyclopropane ring with a brominated aromatic moiety, allows for selective reactivity in cross-coupling reactions, cycloadditions, and other transformations. The steric hindrance from the dimethylcyclopropyl group enhances stability while enabling controlled functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research, where its scaffold can serve as a precursor for bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Suitable for use under inert conditions due to potential sensitivity to oxidation.
1-(3-bromophenyl)-2,2-dimethylcyclopropylmethanol structure
1889617-58-6 structure
Product Name:1-(3-bromophenyl)-2,2-dimethylcyclopropylmethanol
CAS No:1889617-58-6
MF:C12H15BrO
MW:255.150902986526
CID:5821735
PubChem ID:116842724
Update Time:2025-06-09

1-(3-bromophenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromophenyl)-2,2-dimethylcyclopropylmethanol
    • 1889617-58-6
    • EN300-1913307
    • [1-(3-bromophenyl)-2,2-dimethylcyclopropyl]methanol
    • Inchi: 1S/C12H15BrO/c1-11(2)7-12(11,8-14)9-4-3-5-10(13)6-9/h3-6,14H,7-8H2,1-2H3
    • InChI Key: KOARHHNQYLGTIN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1(CO)CC1(C)C

Computed Properties

  • Exact Mass: 254.03063g/mol
  • Monoisotopic Mass: 254.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

1-(3-bromophenyl)-2,2-dimethylcyclopropylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1913307-0.05g
[1-(3-bromophenyl)-2,2-dimethylcyclopropyl]methanol
1889617-58-6
0.05g
$1032.0 2023-09-17
Enamine
EN300-1913307-0.1g
[1-(3-bromophenyl)-2,2-dimethylcyclopropyl]methanol
1889617-58-6
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$1081.0 2023-09-17
Enamine
EN300-1913307-0.25g
[1-(3-bromophenyl)-2,2-dimethylcyclopropyl]methanol
1889617-58-6
0.25g
$1131.0 2023-09-17
Enamine
EN300-1913307-0.5g
[1-(3-bromophenyl)-2,2-dimethylcyclopropyl]methanol
1889617-58-6
0.5g
$1180.0 2023-09-17
Enamine
EN300-1913307-1.0g
[1-(3-bromophenyl)-2,2-dimethylcyclopropyl]methanol
1889617-58-6
1g
$1229.0 2023-06-02
Enamine
EN300-1913307-2.5g
[1-(3-bromophenyl)-2,2-dimethylcyclopropyl]methanol
1889617-58-6
2.5g
$2408.0 2023-09-17
Enamine
EN300-1913307-5.0g
[1-(3-bromophenyl)-2,2-dimethylcyclopropyl]methanol
1889617-58-6
5g
$3562.0 2023-06-02
Enamine
EN300-1913307-10.0g
[1-(3-bromophenyl)-2,2-dimethylcyclopropyl]methanol
1889617-58-6
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$5283.0 2023-06-02
Enamine
EN300-1913307-1g
[1-(3-bromophenyl)-2,2-dimethylcyclopropyl]methanol
1889617-58-6
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$1229.0 2023-09-17
Enamine
EN300-1913307-5g
[1-(3-bromophenyl)-2,2-dimethylcyclopropyl]methanol
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